Cas no 612-62-4 (2-Chloroquinoline)

• Product Name: 2-Chloroquinoline
• CAS No: 612-62-4
• MF: C₉H₆ClN
• MW: 163.603641033173
• MDL: MFCD16426263
• CID: 38881
• PubChem ID: 11928
• Update Time: 2025-05-21

2-Chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloroquinoline
• 2CQ
• 2-chloro-quinolin
• Quinoline2-chloro-
• 2-Chlor-chinolin
• 2-chloro-quinoline
• 2-Chloroquinoline 1GR
• chloroquinoline
• Quinoline2-chloro
• quinolyl chloride
• NSC 6163
• QUINOLINE, 2-CHLORO-
• Quinoline, chloro-
• UX7RIN8GEW
• NSC6163
• chioroquinoline
• PubChem7580
• KSC490S7T
• OFUFXTHGZWIDDB-UHFFFAOYSA-
• STR07222
• SBB056975
• STL511939
• BB
• AKOS000120670
• 612-62-4
• MFCD00006741
• FT-0612022
• BRN 0112561
• Q-102326
• 5-20-07-00312 (Beilstein Handbook Reference)
• AI3-08909
• A8501
• AB00798
• F0451-0421
• CHLOROQUINOLINE, 2-
• Z104485978
• CS-W007458
• NSC-6163
• AC-2439
• SR-01000390732
• SR-01000390732-1
• Q27291324
• CCRIS 3977
• SY001152
• DTXSID8060612
• InChI=1/C9H6ClN/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H
• UNII-UX7RIN8GEW
• AH-034/32825008
• CHEMBL2042580
• NS00034626
• EINECS 210-317-8
• EU-0033663
• EN300-20994
• AMY23216
• SCHEMBL7252
• 2-Chloroquinoline, 99%
• doi:10.14272/OFUFXTHGZWIDDB-UHFFFAOYSA-N.1
• DB-012685
• BBL100153
• ALBB-025860
• DTXCID2042985
• 210-317-8
• Quinoline, 2chloro
• FC15072

• MDL： MFCD16426263
• Inchi： 1S/C9H6ClN/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H
• InChI Key： OFUFXTHGZWIDDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC=CC2=N1
• BRN： 0112561

Computed Properties

• Exact Mass: 163.01900
• Monoisotopic Mass: 163.018877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Solid
• Density: 1.23 g/mL at 25 °C(lit.)
• Melting Point: 33.0 to 38.0 deg-C
• Boiling Point: 267°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.6342 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: Insoluble
• PSA: 12.89000
• LogP: 2.88820

2-Chloroquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8
• RTECS：VB2320000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloroquinoline

2-Chloroquinoline: A Comprehensive Overview

2-Chloroquinoline, also known as Cl-chloroquinoline, is a heterocyclic aromatic compound with the CAS number 612-62-4. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of a chlorine atom at the 2-position of the quinoline ring introduces unique chemical properties, making 2-chloroquinoline a valuable compound in various scientific and industrial applications.

The molecular formula of 2-chloroquinoline is C9H6ClN, and its molecular weight is approximately 155.58 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point of around 175°C and a boiling point of approximately 340°C. Its solubility in water is relatively low, but it can dissolve in organic solvents such as dichloromethane, chloroform, and ethanol. These physical properties make 2-chloroquinoline suitable for use in various chemical reactions and synthesis processes.

One of the most significant applications of 2-chloroquinoline lies in its role as an intermediate in organic synthesis. The compound is widely used in the pharmaceutical industry to synthesize bioactive compounds, particularly those with potential therapeutic applications. For instance, recent studies have explored the use of 2-chloroquinoline derivatives in the development of anticancer agents. Researchers have found that certain derivatives exhibit selective cytotoxicity against cancer cells, making them promising candidates for further drug development.

In addition to its role in pharmaceuticals, 2-chloroquinoline has also gained attention in materials science. The compound's aromaticity and heterocyclic structure make it an ideal candidate for use in the synthesis of advanced materials such as organic semiconductors and photovoltaic devices. Recent advancements in this field have demonstrated that derivatives of 2-chloroquinoline can enhance the efficiency of solar cells by improving charge transport properties.

The synthesis of 2-chloroquinoline typically involves chlorination reactions or substitution reactions on quinoline derivatives. One common method involves treating quinoline with chlorine gas under specific conditions to introduce the chlorine atom at the 2-position. This reaction requires precise control over temperature and pressure to ensure high yields and purity of the final product.

From an environmental perspective, understanding the behavior and fate of 2-chloroquinoline in natural systems is crucial. Recent studies have investigated the biodegradation pathways of this compound under various environmental conditions. These studies have shown that while 2-chloroquinoline can persist in certain environments, it undergoes degradation under specific microbial or abiotic conditions, reducing its potential ecological impact.

In conclusion, 2-chloroquinoline (CAS No: 612-62-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.